Cas no 1807389-75-8 (4,5-Dichloro-2-methylcinnamic acid)

• Product Name: 4,5-Dichloro-2-methylcinnamic acid
• CAS No: 1807389-75-8
• MF: C₁₀H₈Cl₂O₂
• MW: 231.07532119751
• CID: 4708228
• Update Time: 2025-05-19

4,5-Dichloro-2-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-methylcinnamic acid

• Inchi： 1S/C10H8Cl2O2/c1-6-4-8(11)9(12)5-7(6)2-3-10(13)14/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： HYONGMUZPOUOFN-NSCUHMNNSA-N
• SMILES： ClC1C(=CC(/C=C/C(=O)O)=C(C)C=1)Cl

Computed Properties

• Exact Mass: 229.99
• Monoisotopic Mass: 229.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 4,5-Dichloro-2-methylcinnamic acid

Introduction to 4,5-Dichloro-2-methylcinnamic acid (CAS No. 1807389-75-8)

4,5-Dichloro-2-methylcinnamic acid, identified by its Chemical Abstracts Service (CAS) number 1807389-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of α,β-unsaturated carboxylic acids, characterized by its unique structural features that include two chlorine substituents at the 4th and 5th positions of the cinnamic acid backbone, along with a methyl group at the 2nd position. These structural attributes contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and synthetic chemistry.

The synthesis of 4,5-Dichloro-2-methylcinnamic acid typically involves multi-step organic reactions, often starting from commercially available precursors such as cinnamic acid or its derivatives. The introduction of chlorine atoms at the 4 and 5 positions can be achieved through chlorination reactions, while the methylation at the 2 position can be accomplished using methylating agents under controlled conditions. The precise control of reaction conditions is crucial to ensure high yield and purity, as side reactions may lead to undesired byproducts that could complicate subsequent applications.

In recent years, 4,5-Dichloro-2-methylcinnamic acid has been studied for its potential applications in pharmaceutical research. Its structural motif resembles that of naturally occurring compounds known for their biological activities, prompting investigations into its pharmacological properties. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic purposes. For instance, its ability to modulate enzyme activity has been explored in the context of anti-inflammatory and anti-cancer drug development.

One of the most intriguing aspects of 4,5-Dichloro-2-methylcinnamic acid is its role as a key intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel scaffolds for drug candidates, leveraging its reactive sites to introduce additional functional groups or linkages. The chlorine atoms at the 4 and 5 positions provide opportunities for further derivatization, allowing chemists to tailor the compound’s properties for specific applications. This flexibility makes it a valuable building block in medicinal chemistry.

The latest advancements in computational chemistry have also contributed to a deeper understanding of 4,5-Dichloro-2-methylcinnamic acid’s reactivity and potential biological interactions. Molecular modeling studies have helped predict how this compound might interact with biological targets such as enzymes and receptors, providing insights into its mechanism of action. These computational approaches complement experimental work by offering rapid screening of potential interactions and guiding the design of more effective derivatives.

Furthermore, the application of green chemistry principles has influenced the synthesis of 4,5-Dichloro-2-methylcinnamic acid. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste and reduce hazardous byproducts. This shift towards sustainable practices not only enhances safety but also aligns with regulatory requirements that promote eco-conscious manufacturing processes. Innovations in catalytic systems and solvent selection have played a significant role in achieving these goals.

The pharmaceutical industry has shown particular interest in 4,5-Dichloro-2-methylcinnamic acid due to its potential as a precursor for active pharmaceutical ingredients (APIs). Its structural complexity allows for diverse modifications, enabling the creation of molecules with tailored pharmacological profiles. Companies involved in drug development are exploring its utility in creating novel therapeutics that address unmet medical needs. The compound’s versatility makes it a promising candidate for further clinical investigation.

In conclusion,4,5-Dichloro-2-methylcinnamic acid (CAS No. 1807389-75-8) represents a significant area of interest in synthetic and medicinal chemistry. Its unique structural features offer opportunities for diverse applications in drug discovery and chemical synthesis. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative pharmaceutical solutions.